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Compound of Interest

Compound Name: TRIS maleate

Cat. No.: B8112308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of

Tris(hydroxymethyl)aminomethane maleate, a salt formed from the reaction of

Tris(hydroxymethyl)aminomethane (Tris) and maleic acid. This document details the synthesis

of the precursor, Tris base, and outlines the subsequent reaction to form the maleate salt,

including experimental protocols, quantitative data, and reaction diagrams.

Introduction
Tris(hydroxymethyl)aminomethane, commonly known as Tris or Tromethamine, is an organic

compound extensively used in biochemistry and molecular biology as a component of buffer

solutions. Its pKa of approximately 8.1 at 25°C makes it an effective buffer in the physiological

pH range of 7 to 9. The maleate salt of Tris is formed through the reaction of Tris with maleic

acid, typically in a 2:1 molar ratio of Tris to maleic acid. This salt is utilized in various

biochemical and pharmaceutical applications, including as a component in buffer systems.

Synthesis of Tris(hydroxymethyl)aminomethane
(Tris base)
The industrial synthesis of Tris base is a well-established two-step process that begins with the

condensation of nitromethane with formaldehyde, followed by the hydrogenation of the

resulting nitroalcohol intermediate.
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Experimental Protocol: Synthesis of Tris base
Step 1: Condensation of Nitromethane and Formaldehyde

In a suitable reaction vessel, a mixture of nitromethane and formaldehyde (in a molar ratio of

approximately 1:3.2) is prepared.

A basic catalyst, such as calcium hydroxide, is added to the mixture to facilitate the Henry

reaction. The pH of the reaction mixture is maintained around 9.

The reaction is allowed to proceed with stirring at a controlled temperature, for instance, at

30°C for 4 hours.

Upon completion of the reaction, the intermediate, Tris(hydroxymethyl)nitromethane, is

obtained. A reported yield for this step is approximately 91.3%.[1]

Step 2: Hydrogenation of Tris(hydroxymethyl)nitromethane

The Tris(hydroxymethyl)nitromethane intermediate is subjected to catalytic hydrogenation to

reduce the nitro group to a primary amine.

Raney nickel is a commonly used catalyst for this reduction.

The hydrogenation is typically carried out under hydrogen pressure in a suitable solvent,

such as methanol.

The reaction conditions, including temperature and pressure, are carefully controlled to

ensure the complete reduction of the nitro group.

Following the hydrogenation, the catalyst is removed by filtration.

The resulting solution containing Tris base is then subjected to purification, which may

involve distillation and crystallization to isolate the pure product.

Purification of Tris base
Purification of the crude Tris base is crucial to obtain a high-purity product suitable for

biochemical and pharmaceutical applications. Crystallization is a common method for
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purification. The crude product can be dissolved in an appropriate solvent, such as an aqueous

methanol solution, and then cooled to induce crystallization. The resulting crystals are collected

by filtration, washed, and dried.

Synthesis of Tris(hydroxymethyl)aminomethane
Maleate
The synthesis of Tris(hydroxymethyl)aminomethane maleate involves a direct acid-base

reaction between Tris base and maleic acid.

Reaction Scheme
The reaction proceeds as a neutralization reaction where the basic amino group of Tris reacts

with the carboxylic acid groups of maleic acid to form the corresponding salt.
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Caption: Synthesis of Tris(hydroxymethyl)aminomethane Maleate.

Experimental Protocol
While a detailed, peer-reviewed experimental protocol for the synthesis and isolation of

crystalline Tris(hydroxymethyl)aminomethane maleate is not readily available in the public

domain, a general procedure can be inferred from the preparation of related buffer solutions.

The following is a proposed experimental workflow for the synthesis and isolation of the

crystalline salt.
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Synthesis

Isolation

Purification

Dissolve Tris base in a suitable solvent (e.g., ethanol).

Add a solution of maleic acid in the same solvent (2:1 molar ratio of Tris:maleic acid).

Stir the reaction mixture at a controlled temperature (e.g., room temperature or slightly elevated).

Cool the reaction mixture to induce crystallization.

Collect the precipitate by vacuum filtration.

Wash the crystals with a cold solvent.

Recrystallize the crude product from a suitable solvent system.

Dry the purified crystals under vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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